Cas no 65157-82-6 (Butanedinitrile,2-(4-methyl-1-piperazinyl)-)

• Product Name: Butanedinitrile,2-(4-methyl-1-piperazinyl)-
• CAS No: 65157-82-6
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 501408
• PubChem ID: 45099720
• Update Time: 2025-04-19

Butanedinitrile,2-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedinitrile,2-(4-methyl-1-piperazinyl)-
• Butanedinitrile,(4-methyl-1-piperazinyl)- (9CI)
• 2-(4-methylpiperazin-1-yl)butanedinitrile
• 2-[(3R)-3-MMETHYLPIPERAZIN-1-YL]PYRIMIDINE
• 65157-82-6
• DTXSID80668081

• Inchi： 1S/C9H14N4/c1-12-4-6-13(7-5-12)9(8-11)2-3-10/h9H,2,4-7H2,1H3
• InChI Key： QWYIVSYITZCBTK-UHFFFAOYSA-N
• SMILES： N1(C(C#N)CC#N)CCN(C)CC1

Computed Properties

• Exact Mass: 178.12202
• Monoisotopic Mass: 178.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.1A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 54.06